Cas no 1379282-27-5 (4-(1,1-difluoroethyl)aniline)

• Product Name: 4-(1,1-difluoroethyl)aniline
• CAS No: 1379282-27-5
• MF: C₈H₉F₂N
• MW: 157.16056895256
• CID: 2194355
• PubChem ID: 46835232
• Update Time: 2025-05-22

4-(1,1-difluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Difluoroethyl)benzenamine
• 4-(1,1-difluoroethyl)aniline
• 4-(1,1-Difluoro-ethyl)-phenylamine
• AKOS015841795
• IHKSZIKBHBCDBK-UHFFFAOYSA-N
• Benzenamine, 4-(1,1-difluoroethyl)-
• TS-02086
• CS-0068817
• 1379282-27-5
• SCHEMBL12024584
• SB33219
• EN300-1601541
• DB-348487

• MDL： MFCD13689207
• Inchi： 1S/C8H9F2N/c1-8(9,10)6-2-4-7(11)5-3-6/h2-5H,11H2,1H3
• InChI Key： IHKSZIKBHBCDBK-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(=CC=1)N)F

Computed Properties

• Exact Mass: 157.07030562g/mol
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(1,1-difluoroethyl)aniline

Comprehensive Overview of 4-(1,1-difluoroethyl)aniline (CAS No. 1379282-27-5): Properties, Applications, and Industry Insights

The compound 4-(1,1-difluoroethyl)aniline (CAS No. 1379282-27-5) is a fluorinated aromatic amine with significant relevance in modern chemical research and industrial applications. Its unique molecular structure, featuring a difluoroethyl group attached to an aniline ring, makes it a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. This article delves into its properties, synthesis methods, and emerging applications while addressing frequently asked questions in the field.

One of the most searched topics related to 4-(1,1-difluoroethyl)aniline is its role in drug discovery. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and bioavailability. The difluoroethyl moiety in this compound is particularly valuable for modulating the lipophilicity and electronic properties of drug candidates, making it a hotspot in medicinal chemistry.

From an industrial perspective, CAS No. 1379282-27-5 is gaining traction as a building block for high-performance materials. Its incorporation into polymers and coatings can improve thermal stability and chemical resistance, aligning with the growing demand for sustainable and durable materials. Users often search for "fluorinated anilines in material science" or "applications of 4-(1,1-difluoroethyl)aniline," reflecting its cross-disciplinary importance.

Synthetic routes to 4-(1,1-difluoroethyl)aniline typically involve the fluorination of precursor anilines or the reduction of corresponding nitro compounds. Recent advancements in green chemistry have spurred interest in catalytic methods that minimize waste and energy consumption. Queries like "eco-friendly synthesis of fluorinated anilines" highlight the industry's shift toward sustainable practices.

Another trending topic is the compound's potential in agrochemical innovation. Fluorinated anilines are key intermediates in herbicides and fungicides, where the difluoroethyl group enhances target specificity and environmental persistence. This aligns with searches for "next-generation crop protection chemicals" and "fluorine in agrochemicals."

Safety and handling of 4-(1,1-difluoroethyl)aniline are also frequently discussed. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure workplace safety. Users often seek information on "chemical compatibility" and "storage conditions for fluorinated anilines," underscoring the need for clear guidelines.

In summary, 4-(1,1-difluoroethyl)aniline (CAS No. 1379282-27-5) represents a critical intersection of pharmaceuticals, materials science, and agrochemicals. Its fluorinated structure offers unmatched versatility, driving innovation across multiple industries. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial discourse.